(Z)-methyl 4-((3-(4-acetamidophenyl)-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzoate

• IUPAC Name: methyl 4-[(Z)-[3-(4-acetamidophenyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]benzoate
• InChI: InChI=1S/C20H16N2O4S2/c1-12(23)21-15-7-9-16(10-8-15)22-18(24)17(28-20(22)27)11-13-3-5-14(6-4-13)19(25)26-2/h3-11H,1-2H3,(H,21,23)/b17-11-
• InChI Key: IQLDXHIYBUYUCM-BOPFTXTBSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)SC2=S
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)C(=O)OC)/SC2=S
• Molecular Formula: C20H16N2O4S2
• Molecular Weight: 412.5 g/mol

Description

(Z)-methyl 4-((3-(4-acetamidophenyl)-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzoate is a useful research compound. Its molecular formula is C20H16N2O4S2 and its molecular weight is 412.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Anti-inflammatory Applications

Research dedicated to the rational design of new non-steroidal anti-inflammatory drugs (NSAIDs) led to the synthesis of ylidene derivatives of 2-thioxo-4-thiazolidinone, demonstrating anti-exudative activity. The lead compound identified exhibited anti-exudative activity equivalent to the classic NSAID Diclofenac, with a low level of toxicity, recommending it for profound study (Golota et al., 2015).

Anticancer Activity

A study on novel 4-thiazolidinones containing a benzothiazole moiety revealed that some compounds demonstrated anticancer activity on various cancer cell lines, including leukemia, melanoma, and lung cancer. One compound, in particular, was identified as the most active candidate, showing significant potential for further investigation (Havrylyuk et al., 2010).

Aldose Reductase Inhibition

Research into oxothiazolidine derivatives for their potential as aldehyde reductase and aldose reductase inhibitors has identified compounds with significant inhibitory activity. These findings suggest the potential for new therapeutic approaches to manage diabetic complications (Saeed et al., 2014).

Supramolecular Structures and Synthesis Methods

Supramolecular Structures

Investigations into the supramolecular structures of 4-thiazolidinone derivatives, including (Z)-5-arylmethylene-2-thioxothiazolidin-4-ones, have contributed to the understanding of their chemical properties and potential interactions in biological systems (Delgado et al., 2005).

Novel Synthesis Approaches

Studies have also focused on novel synthesis methods for oxothiazolidine derivatives, contributing to the development of more efficient and versatile pathways for producing these compounds. Such advancements are crucial for facilitating further pharmacological studies and potential therapeutic applications (Hassan et al., 2012).